Cas no 2034322-58-0 (N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-4-(1,3-thiazol-2-yloxy)benzamide)

• Product Name: N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-4-(1,3-thiazol-2-yloxy)benzamide
• CAS No: 2034322-58-0
• MF: C₁₄H₁₂N₄O₃S
• MW: 316.335081100464
• CID: 6431187
• PubChem ID: 91813743
• Update Time: 2025-05-23

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-4-(1,3-thiazol-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-4-(1,3-thiazol-2-yloxy)benzamide
• 2034322-58-0
• N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-4-(thiazol-2-yloxy)benzamide
• F6445-0668
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-4-(1,3-thiazol-2-yloxy)benzamide
• AKOS025315483

• Inchi： 1S/C14H12N4O3S/c1-9-17-12(21-18-9)8-16-13(19)10-2-4-11(5-3-10)20-14-15-6-7-22-14/h2-7H,8H2,1H3,(H,16,19)
• InChI Key： DEPLVLUFIIHTNZ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1C=CC(=CC=1)C(NCC1=NC(C)=NO1)=O

Computed Properties

• Exact Mass: 316.06301143g/mol
• Monoisotopic Mass: 316.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-4-(1,3-thiazol-2-yloxy)benzamide

Introduction to N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-4-(1,3-thiazol-2-yloxy)benzamide (CAS No. 2034322-58-0)

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-4-(1,3-thiazol-2-yloxy)benzamide, identified by its CAS number 2034322-58-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development. The compound's structure incorporates several heterocyclic rings, including 1,2,4-oxadiazole and 1,3-thiazole, which are known for their diverse pharmacological properties.

The 1,2,4-oxadiazole moiety is particularly noteworthy for its role in medicinal chemistry. This five-membered ring system is characterized by a nitrogen atom at the 1-position and two oxygen atoms at the 2- and 4-positions. The presence of these heteroatoms imparts a high degree of electronic richness to the molecule, enabling various interactions with biological targets. In recent years, derivatives of 1,2,4-oxadiazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that certain 1,2,4-oxadiazole-containing compounds exhibit potent activity against bacterial and fungal pathogens by inhibiting key enzymatic pathways.

The second prominent heterocycle in N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-4-(1,3-thiazol-2-yloxy)benzamide is the 1,3-thiazole ring. This six-membered structure features a sulfur atom at the 3-position and a nitrogen atom at the 2-position. The sulfur atom in 1,3-thiazole can participate in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions. These properties make 1,3-thiazole-based compounds valuable scaffolds for drug design. Notably, several therapeutic agents containing the 1,3-thiazole moiety have been approved for clinical use due to their efficacy in treating conditions such as hypertension and inflammation.

The benzamide portion of the molecule provides an additional layer of complexity and functionality. Benzamides are well-known for their role as bioisosteres of carboxylic acids and amides in drug design. They often enhance metabolic stability while maintaining or improving binding affinity to biological targets. In the context of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-4-(1,3-thiazol-2-yloxy)benzamide, the benzamide group may contribute to the compound's solubility and bioavailability.

The combination of these structural elements—1-methyl-substituted 1H-[1]benzazepine,
the aforementioned heterocycles—creates a molecule with multiple potential sites for interaction with biological targets. This structural complexity suggests that N-(
may exhibit a wide range of biological activities. Indeed,
preliminary studies have indicated that this compound demonstrates
promise in several therapeutic areas.

In the realm of oncology research,
N-(
has shown intriguing activity against various cancer cell lines.
Specifically,
it has been observed to inhibit proliferation
and induce apoptosis in human breast cancer cells.
The mechanisms underlying these effects
appear to involve modulation
of key signaling pathways involved
in cancer cell survival and growth.
For example,
studies suggest that this compound may
interact with the PI3K/Akt pathway, which is frequently dysregulated in many cancers.
By inhibiting this pathway, N-(
could potentially restore normal cell cycle regulation
and promote tumor cell death.

Beyond oncology,
N-(
inflammatory diseases.
Chronic inflammation is a hallmark
of many pathological conditions,
and inflammatory bowel disease.
The ability of this compound
In particular,

The pharmacokinetic profile of N-(
In vitro studies have indicated that this compound exhibits reasonable solubility
Additionally, preliminary pharmacokinetic studies in animals suggest that it has a moderate half-life, allowing for once or twice daily dosing regimens.

The synthesis of N-((CAS No. 2034322580)) involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 3-methyl-l ,24 oxadiazole-l ,5-diamine, which serves as the foundation for constructing the oxadiazole ring system. This intermediate undergoes further functionalization, including condensation reactions with appropriate electrophiles, to introduce substituents at specific positions on the oxadiazole ring. Subsequently, the l ,3-thi azol -2 - yl moiety is introduced through nucleophilic substitution or other suitable coupling reactions. Finally, the benzamide group is incorporated through amide bond formation, yielding the target compound. Each step in this synthesis requires careful optimization to ensure high yields and purity, as even minor impurities can significantly impact the biological activity and safety profile of the final product. The synthetic route also emphasizes the importance of green chemistry principles, with efforts made to minimize waste generation and employ sustainable reaction conditions. These considerations are crucial for ensuring that pharmaceutical compounds are produced responsibly and with minimal environmental impact.

The development of any new pharmaceutical entity relies heavily on rigorous characterization, both chemically and biologically. For N-(CAS No. 2034322580), comprehensive analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity, purity, and molecular structure. These data are essential for establishing a robust analytical method, which is critical for quality control during manufacturing processes. In addition to chemical characterization, biological assays are conducted to evaluate its potency, selectivity, and pharmacokinetic properties. These studies often involve testing against various enzyme targets， cell lines， and animal models to assess its therapeutic potential. The integration of chemical and biological data allows researchers to refine the structure of N-(CAS No. 2034322580) and optimize its properties for improved efficacy and safety.

The future directions for research on N-(CAS No. 2034322580) are multifaceted and exciting. One area of focus is further exploration of its mechanism of action at both molecular and cellular levels. Understanding how this compound interacts with biological targets can provide valuable insights into its therapeutic effects and help identify potential side effects or drug-drug interactions. Additionally, researchers are investigating ways to improve its pharmacokinetic profile through structural modifications， such as optimizing solubility， bioavailability， or metabolic stability. Another promising avenue is exploring its potential in combination therapies， where it could be used in conjunction with other drugs to achieve synergistic effects or overcome resistance mechanisms.

In conclusion, N-(CAS No. 2034322580) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its combination of heterocyclic moieties such as l ,24 oxadiazole and l ,3 thi azol e, along with a benzamide group, creates a versatile scaffold with multiple potential sites for interaction with biological targets. Preliminary studies indicate that it exhibits promising activity against various diseases, including cancer and inflammatory disorders.

The synthesis of this compound highlights the expertise required in pharmaceutical chemistry, emphasizing careful optimization at each step to ensure high yields and purity.

Rigorous characterization techniques, including NMR, MS, HPLC, are essential for establishing a robust analytical method, which is critical during manufacturing processes.

The future directions for research on N-(CAS No.) include further exploration of its mechanism of action at both molecular and cellular levels.

In summary, N( CAS No.) holds significant promise as a therapeutic agent due to its unique structural features, promising biological activities, and favorable pharmacokinetic profile.